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Compound of Interest

Compound Name: (R)-(-)-2-Octanol

Cat. No.: B1198660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-2-Octanol, a chiral secondary alcohol, serves as a critical building block in the synthesis

of enantiomerically pure compounds, particularly within the pharmaceutical industry. A thorough

understanding of its thermodynamic properties is paramount for optimizing reaction conditions,

ensuring process safety, and enabling efficient purification. This technical guide provides a

comprehensive overview of the key thermodynamic and physical properties of (R)-(-)-2-
Octanol, detailed experimental protocols for their determination, and a visualization of its

application in chiral synthesis.

Core Thermodynamic and Physical Properties
The following tables summarize the essential quantitative data for (R)-(-)-2-Octanol, providing

a clear reference for laboratory and industrial applications.

Table 1: Fundamental Physical and Thermodynamic Properties of (R)-(-)-2-Octanol
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Property Value Units

Molecular Formula C₈H₁₈O -

Molecular Weight 130.23 g/mol

Melting Point -38 °C

Boiling Point 175 - 179 °C

Density (at 20°C) 0.820 g/mL[1][2]

Refractive Index (n20/D) 1.426 -[1][2]

Enthalpy of Vaporization (at

179.3 °C)
44.4 kJ/mol[3]

Flash Point 76 °C (closed cup)[1]

Water Solubility (at 25°C) 1120 mg/L[3]

log P (Octanol/Water Partition

Coefficient)
2.90 -[3][4]

Table 2: Vapor Pressure of (R)-(-)-2-Octanol at Various Temperatures

Temperature (°C) Vapor Pressure (mmHg)

20 0.24[3]

25 0.19[5]

30 ~0.825 (0.11 mbar)[6]

50 ~6.75 (0.9 mbar)[6]

Experimental Protocols for Property Determination
Accurate determination of thermodynamic properties is crucial for process development and

safety. The following sections detail the standard experimental methodologies for key

properties of liquid organic compounds like (R)-(-)-2-Octanol.
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Determination of Boiling Point
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. A common and effective method is the Thiele

tube method.[7]

Procedure:

A small amount of the (R)-(-)-2-Octanol sample is placed in a small test tube (Durham tube).

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele

tube filled with mineral oil).

The apparatus is heated slowly. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

Heating is discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[7]

Determination of Melting Point
For substances that are solid at room temperature, the melting point is a key indicator of purity.

While (R)-(-)-2-Octanol is a liquid at room temperature, this protocol is relevant for many

organic compounds.

Procedure:

A small, finely powdered sample of the solid organic compound is packed into a capillary

tube sealed at one end.

The capillary tube is placed in a melting point apparatus, which provides controlled heating.

The sample is heated slowly, and the temperature is monitored.
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The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a clear liquid.[3][8][9] A

narrow melting point range typically indicates a high degree of purity.[3]

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume.

Procedure:

An empty, dry graduated cylinder or pycnometer is weighed on an analytical balance.

A known volume of (R)-(-)-2-Octanol is carefully added to the graduated cylinder or

pycnometer.

The container with the liquid is reweighed.

The density is calculated by dividing the mass of the liquid (final mass - initial mass) by the

volume of the liquid.[2][10][11]

Determination of Specific Heat Capacity
Specific heat capacity is the amount of heat energy required to raise the temperature of a unit

mass of a substance by one degree Celsius.

Procedure:

A known mass of (R)-(-)-2-Octanol is placed in an insulated calorimeter.

The initial temperature of the liquid is recorded.

A heating element with a known power output (or with voltage and current being measured)

is immersed in the liquid and turned on for a specific amount of time.

The liquid is stirred gently to ensure uniform temperature distribution.

The final temperature of the liquid is recorded after heating.
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The specific heat capacity (c) is calculated using the formula: c = Q / (m * ΔT), where Q is

the heat energy supplied (Power × time or V × I × t), m is the mass of the liquid, and ΔT is

the change in temperature.[4]

Determination of Enthalpy of Vaporization
The enthalpy of vaporization is the energy required to transform a given quantity of a

substance from a liquid into a gas at a given pressure. One common method involves

calorimetry.

Procedure:

A known mass of (R)-(-)-2-Octanol is placed in a calorimeter.

The liquid is vaporized by a heater with a known power output.

The mass of the vaporized liquid is determined by measuring the change in mass of the

calorimeter or by condensing the vapor and measuring its mass.

The enthalpy of vaporization (ΔHvap) is calculated by dividing the total heat energy supplied

by the heater by the number of moles of the vaporized liquid.[12]

Determination of Vapor Pressure
The vapor pressure of a liquid can be measured using a static method.

Procedure:

A sample of (R)-(-)-2-Octanol is placed in a flask connected to a pressure sensor and a

temperature probe.

The flask is sealed and placed in a temperature-controlled water bath.

The system is allowed to reach thermal equilibrium, at which point the pressure reading

stabilizes.

The vapor pressure is the difference between the measured total pressure and the initial

atmospheric pressure in the flask.[13][14] This process is repeated at different temperatures
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to obtain a vapor pressure curve.

Application in Chiral Synthesis: A Workflow
Visualization
(R)-(-)-2-Octanol is frequently used as a chiral building block or resolved from a racemic

mixture for use in the synthesis of enantiomerically pure active pharmaceutical ingredients

(APIs). A common method for its resolution is through enzymatic kinetic resolution.
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Workflow for Enzymatic Kinetic Resolution of (±)-2-Octanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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